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Cat. No.: B043558 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Biotin-maleimide is a valuable reagent for the selective labeling of cysteine residues in

proteins, peptides, and other biomolecules.[1][2] This process, known as biotinylation,

leverages the high specificity of the maleimide group for the sulfhydryl (thiol) group of cysteine

residues, forming a stable covalent thioether bond.[1][3] The attached biotin moiety serves as a

high-affinity tag for detection, purification, and various downstream applications due to its

strong and specific interaction with avidin and streptavidin.[1][4][5] This document provides

detailed application notes and experimental protocols for the effective use of Biotin-
maleimide.

Chemical Principle
The labeling reaction involves a Michael addition of the sulfhydryl group from a cysteine

residue to the carbon-carbon double bond of the maleimide ring.[1][3] This reaction is highly

specific for thiols within a pH range of 6.5-7.5.[3][4] At pH values above 7.5, the maleimide

group may exhibit some reactivity towards primary amines (e.g., lysine residues), and the rate

of hydrolysis of the maleimide group also increases.[3][4] Therefore, maintaining the optimal pH

is critical for ensuring the specificity of cysteine labeling.
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Reactants

ProductProtein-SH
(Cysteine Residue)

Biotinylated Protein
(Stable Thioether Bond)

pH 6.5-7.5
Michael Addition

Biotin-Maleimide

Protein Preparation
(1-10 mg/mL in Reaction Buffer)

Optional: Reduce Disulfide Bonds
(10-50x molar excess TCEP)

Labeling Reaction
(10-20x molar excess Biotin-Maleimide)

2h at RT or overnight at 4°C

If no reduction needed Prepare Biotin-Maleimide Stock
(10-20 mM in DMF/DMSO)

Quench Reaction
(Excess small molecule thiol)

Purification
(Desalting column or dialysis)

Biotinylated Protein
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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